Ethyl 3-hydroxycyclopentanecarboxylate

• IUPAC Name: ethyl 3-hydroxycyclopentane-1-carboxylate
• InChI: InChI=1S/C8H14O3/c1-2-11-8(10)6-3-4-7(9)5-6/h6-7,9H,2-5H2,1H3
• InChI Key: PEOQPQHZHDFVIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(C1)O
• Molecular Formula: C8H14O3
• DSSTOX Substance ID: DTXSID701284832
• Molecular Weight: 158.19 g/mol
• CAS No.: 1187933-07-8

Description

Ethyl 3-Hydroxycyclopentanecarboxylate (CAS# 1187933-07-8) is a research chemical. It has a molecular weight of 158.19 and a molecular formula of C8H14O3.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclopentane ring with a carboxylate ester and a hydroxyl group. The canonical SMILES representation is CCOC(=O)C1CCC(C1)O.

Chemical Reactions Analysis

The hydrolysis of a related compound, ethyl cis-2-hydroxycyclopentanecarboxylate, has been studied. It was found to be faster than that of ethyl cyclopentanecarboxylate in 0.1 M-sodium hydroxide in aqueous dioxan.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 158.19 and a molecular formula of C8H14O3. It has a LogP value of 0.71050.

Scientific Research Applications

Kinetics and Mechanism of Hydrolysis

Research by Capon and Page (1971) explored the hydrolysis of ethyl cis-2-hydroxycyclopentanecarboxylate, which is closely related to Ethyl 3-hydroxycyclopentanecarboxylate. They found that the hydrolysis of this ester is significantly faster than that of ethyl cyclopentanecarboxylate. This enhanced hydrolysis rate may be due to solvent effects and is not attributed to intramolecular hydrogen bonding (Capon & Page, 1971).

Applications in Stereochemistry and Alkylation

Herradón and Seebach (1989) conducted studies on derivatives of 2-hydroxycyclopentanecarboxylic acid, including ethyl variants. They focused on mono- and dialkylation processes, generating stereogenic centers on a cyclohexane ring. This research contributes to understanding the stereochemical aspects in the synthesis of complex organic compounds (Herradón & Seebach, 1989).

Synthesis of Cycloalumination Products

Dzhemilev et al. (2007) developed a one-pot procedure for synthesizing ethyl 1-hydroxycyclopentanecarboxylates, involving cycloalumination of terminal olefins. This method is crucial for the efficient synthesis of such compounds, demonstrating the practical applications in organic synthesis (Dzhemilev et al., 2007).

Use in Macrocyclic System Synthesis

Zoorob et al. (2012) utilized Ethyl 2-oxocyclododecanecarboxylate, which is structurally similar to this compound, for synthesizing macrocyclic systems with fused or exocyclic nitrogen heterocycles. This work shows the potential of such compounds in synthesizing complex macrocyclic and heterocyclic structures (Zoorob et al., 2012).

Safety and Hazards

Ethyl 3-Hydroxycyclopentanecarboxylate is known to cause skin irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

It’s known that esters like ethyl 3-hydroxycyclopentanecarboxylate often undergo hydrolysis, a chemical reaction with water . This reaction is typically catalyzed by acids or bases .

Mode of Action

This compound, like other esters, undergoes hydrolysis . In this process, the ester bond in this compound is broken down in the presence of water, resulting in the formation of an alcohol and a carboxylic acid . This reaction can be catalyzed by either an acid or a base .

Pharmacokinetics

It’s known that the rate of hydrolysis can influence the bioavailability of esters . The hydrolysis of this compound is faster than that of some other esters, which could potentially affect its pharmacokinetic properties .

Result of Action

The hydrolysis of this compound results in the formation of an alcohol and a carboxylic acid These products can participate in further biochemical reactions, influencing various molecular and cellular processes

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the rate of hydrolysis can be affected by the pH of the environment, with the reaction being catalyzed by both acids and bases . Additionally, factors such as temperature and the presence of other substances can also influence the reaction .

Biochemical Analysis

Biochemical Properties

Ethyl 3-hydroxycyclopentanecarboxylate plays a significant role in biochemical reactions, particularly in the context of ester hydrolysis. The compound interacts with various enzymes, including esterases and lipases, which catalyze the hydrolysis of the ester bond, resulting in the formation of 3-hydroxycyclopentanecarboxylic acid and ethanol

Cellular Effects

This compound has been shown to influence various cellular processes. In particular, it affects cell signaling pathways, gene expression, and cellular metabolism. The compound can modulate the activity of specific signaling pathways, such as the MAPK/ERK pathway, which plays a critical role in cell proliferation and differentiation. Additionally, this compound can impact gene expression by altering the transcriptional activity of certain genes, leading to changes in cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with various biomolecules, including enzymes and proteins. The compound can bind to specific enzymes, such as esterases, and inhibit or activate their activity . This interaction can lead to changes in the hydrolysis rate of the ester bond, affecting the overall metabolic flux and the levels of metabolites in the cell. Additionally, this compound can influence gene expression by modulating the activity of transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider when studying its long-term effects on cellular function. This compound is relatively stable under standard laboratory conditions, but it can undergo hydrolysis over time, leading to the formation of 3-hydroxycyclopentanecarboxylic acid and ethanol . Long-term studies have shown that the compound can have sustained effects on cellular metabolism and function, particularly in in vitro and in vivo models.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can have beneficial effects on cellular metabolism and function, while at high doses, it can exhibit toxic or adverse effects . Threshold effects have been observed in studies, where the compound’s impact on cellular processes becomes more pronounced at higher concentrations. It is important to carefully monitor the dosage of this compound in animal studies to avoid potential toxicity and adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, including ester hydrolysis and the subsequent metabolism of 3-hydroxycyclopentanecarboxylic acid . The compound interacts with enzymes such as esterases and lipases, which catalyze the hydrolysis of the ester bond. This reaction is a key step in the metabolic pathway, leading to the formation of metabolites that can be further processed by the cell. The compound’s involvement in these pathways can affect metabolic flux and the levels of various metabolites.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be transported across cell membranes by passive diffusion or facilitated transport mechanisms. Once inside the cell, this compound can interact with binding proteins that help to localize and accumulate the compound in specific cellular compartments. These interactions are crucial for understanding the compound’s distribution and its effects on cellular function.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can affect its activity and function The compound can be targeted to specific compartments or organelles within the cell through the action of targeting signals and post-translational modifications For example, this compound can be localized to the mitochondria, where it can influence mitochondrial function and metabolism

Synthesis routes and methods

Procedure details

To a 0° C. solution of ethyl-3-oxo-cyclopentane-1-carboxylate (2.0 g) in THF (50 mL) was added NaBH4 (970 mg). The reaction mixture was maintained at 0° C. for 30 min, and then overnight at ambient temperature. The reaction was then treated with H2O and diluted with Et2O. The resulting layers were separated, and the aqueous layer was further extracted with Et2O. The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated. The resulting crude product (a mixture of cis/trans isomers) was used in the next step without further purification.